molecular formula C10H17N B2458610 2-But-3-ynyl-1-methylpiperidine CAS No. 2228650-54-0

2-But-3-ynyl-1-methylpiperidine

Cat. No.: B2458610
CAS No.: 2228650-54-0
M. Wt: 151.253
InChI Key: REEAABQKIHOOJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-But-3-ynyl-1-methylpiperidine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a piperidine derivative that has been synthesized for various applications in the field of chemistry and biology. In

Mechanism of Action

The mechanism of action of 2-But-3-ynyl-1-methylpiperidine involves its inhibition of acetylcholinesterase (AChE). AChE is an enzyme that breaks down acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function and memory. Inhibition of AChE leads to an increase in acetylcholine levels, which can enhance cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to enhance cognitive function and memory by increasing acetylcholine levels. Additionally, it has been found to have antioxidant properties, which can protect against oxidative stress and prevent cellular damage. Furthermore, it has been studied for its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-But-3-ynyl-1-methylpiperidine has several advantages and limitations for lab experiments. One of the advantages is its simple and efficient synthesis method. Additionally, it has been found to be a potent inhibitor of acetylcholinesterase, which makes it a valuable tool for studying the role of acetylcholine in cognitive function and memory. However, one of the limitations is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-But-3-ynyl-1-methylpiperidine. One potential direction is the development of new and improved synthesis methods that can increase the yield and purity of the compound. Additionally, further studies are needed to explore its potential use in the treatment of Alzheimer's disease and other cognitive disorders. Furthermore, its potential anti-inflammatory and antioxidant properties should be further investigated to determine its potential therapeutic applications in other diseases. Finally, studies are needed to determine the safety and toxicity of this compound in humans, which can pave the way for its clinical use.

Synthesis Methods

2-But-3-ynyl-1-methylpiperidine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-piperidone with 2-bromobut-3-yn-2-ol in the presence of a base such as NaH or KOH. The reaction yields this compound as the final product. This method has been widely used in the synthesis of this compound due to its simplicity and high yield.

Scientific Research Applications

2-But-3-ynyl-1-methylpiperidine has been extensively studied for its potential applications in scientific research. It has been found to be an effective inhibitor of acetylcholinesterase (AChE), which is an enzyme that plays a critical role in the breakdown of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can enhance cognitive function and memory. Thus, this compound has been studied for its potential use in the treatment of Alzheimer's disease.

Safety and Hazards

The safety data sheet for a related compound, Piperidine, indicates that it is a highly flammable liquid and vapor. It causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed, in contact with skin, or if inhaled .

Properties

IUPAC Name

2-but-3-ynyl-1-methylpiperidine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17N/c1-3-4-7-10-8-5-6-9-11(10)2/h1,10H,4-9H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REEAABQKIHOOJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCCC1CCC#C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

151.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2228650-54-0
Record name 2-(but-3-yn-1-yl)-1-methylpiperidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.